Cas no 31815-69-7 (4-(4-acetamidophenyl)butanoic acid)

• Product name: 4-(4-acetamidophenyl)butanoic acid
• CAS No: 31815-69-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 2855938
• PubChem ID: 13012489

4-(4-acetamidophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(acetylamino)benzenebutanoic acid
• 4-acetylaminobenzenebutanoic acid;
• 4-(4-acetamidophenyl)butanoic acid
• 4-(Acetylamino)benzenebutanoic acid
• Benzenebutanoic acid, 4-(acetylamino)-

• Inchi： 1S/C12H15NO3/c1-9(14)13-11-7-5-10(6-8-11)3-2-4-12(15)16/h5-8H,2-4H2,1H3,(H,13,14)(H,15,16)
• InChI Key： PZTXRXFSUPINMW-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=CC=C(NC(C)=O)C=C1

Computed Properties

• Exact Mass: 221.10500

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Melting Point: 172-174 °C(Solv: ethyl acetate (141-78-6); ethyl ether (60-29-7))
• Boiling Point: 460.6±28.0 °C(Predicted)
• PSA: 66.40000
• LogP: 2.12530
• pka: 4.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides